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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for Carbazole-d8. The information is compiled from various safety data
sheets (SDS) to ensure a comprehensive understanding for professionals in research and
development.

Chemical Identification and Properties

Carbazole-d8 is the deuterated analogue of Carbazole, an aromatic heterocyclic compound. It
is commonly used as an internal standard in analytical chemistry and as a research compound
in various studies.[1][2]

Table 1: Chemical Identification
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Identifier Value

Product Name Carbazole-d8

CARBAZOLE (RING-D8), Carbazole-

Synonyms 1,2,3,4,5,6,7,8-d8, 9H-Carbazole-d8
CAS Number 38537-24-5[3][4][5]

Molecular Formula C12DsHN[5] or C12HDsNI6]
Molecular Weight 175.26 g/mol [3][5][7]

| Appearance | White to light yellow or slightly grey crystalline powder.[4][6] |

Table 2: Physical and Chemical Properties Note: Some data is for the unlabeled form
(Carbazole, CAS 86-74-8) as specific data for the deuterated form is not always available.

Property Value

Melting Point 243 - 247 °C (for unlabeled form)[6]

Boiling Point 355 °C (for unlabeled form)[2][6]

Solubility Soluble in acetone, sparingly soluble in ethanol,

and practically insoluble in water.[6]

| Storage Temperature | Room temperature[3], some suppliers recommend +20°C[3] or under
25°C.[6] Store away from light and moisture.[8] |

Hazard Identification and Classification

Carbazole-d8 is classified as hazardous. It is crucial to understand its potential health and
environmental effects before handling.

Table 3: Hazard Identification and Classification
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Category

GHS Signal Word

Classification and Statements

Warning[5][8]

Hazard Statements

H351: Suspected of causing cancer.[4][5] H373:
May cause damage to organs through
prolonged or repeated exposure.[4] H341:
Suspected of causing genetic defects.[5] H410:
Very toxic to aquatic life with long lasting effects.
[4] H413: May cause long lasting harmful effects
to aquatic life.[5][8] H315: Causes skin irritation.
H319: Causes serious eye irritation. H335: May

cause respiratory irritation.[7]

Precautionary Statements

P201 & P202: Obtain special instructions before
use. Do not handle until all safety precautions
have been read and understood.[4][9] P260: Do
not breathe dust/fume/gas/mist/vapors/spray.[4]
P273: Avoid release to the environment.[4]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[4][5]
P308 + P313: IF exposed or concerned: Get
medical advice/attention.[4][5] P391: Collect
spillage.[4] P405: Store locked up.[5] P501:
Dispose of contents/container to an approved

waste disposal plant.[4][5]

| Transport Information | UN Number: UN3077, Proper Shipping Name: Environmentally

hazardous substance, solid, n.o.s. (Carbazole-d8), Hazard Class: 9, Packing Group: 111.[6] |

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is mandatory when working with Carbazole-d8 to

minimize exposure and ensure safety.

o Work in a well-ventilated area, preferably within a chemical fume hood.[10][11]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[12]

e Use a local exhaust system if handling indoors to control dust generation.[6]
A comprehensive set of PPE is required for handling Carbazole-d8.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear tightly fitting safety goggles with
Eye/Face Protection side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[10]

Wear chemical-resistant, impervious gloves
) ] (inspected prior to use) and protective clothing.
Skin Protection ] ) o
Fire/flame resistant clothing is also

recommended.[10]

| Respiratory Protection | If exposure limits are exceeded or dust is generated, use a full-face
respirator with an appropriate particle filter (e.g., P95 or P100).[7][10] Respirators must be
approved under government standards like NIOSH (US) or CEN (EU).[7] |

» Avoid formation of dust and aerosols.[7][10]

e Do not breathe dust, vapors, mist, or gas.[6][7]

e Avoid contact with skin and eyes.[10]

¢ Use non-sparking tools and prevent fire caused by electrostatic discharge.[10]

» After handling, wash hands and face thoroughly. Do not eat, drink, or smoke in the handling
area.[6]

» Store the container tightly closed in a dry, cool, and well-ventilated place.[10]

o Keep the container protected from light.[6]
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o Store locked up and apart from incompatible materials such as strong oxidizing agents and
strong bases.[5][12]

Emergency and First Aid Procedures

Immediate and appropriate response is critical in the event of an accidental exposure or spill.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Move the victim into fresh air. If not
Inhalation breathing, give artificial respiration.
Consult a physician.[7][10]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[7][10]

Rinse thoroughly and cautiously with pure water

for at least 15 minutes. Remove contact lenses
Eye Contact ) ) )

if present and easy to do. Immediate medical

attention is required.[6][10]

| Ingestion | Rinse mouth with water. Never give anything by mouth to an unconscious person.
Call a physician or poison control center immediately.[6][7] |

e Personal Precautions: Evacuate personnel to safe areas. Use personal protective
equipment. Avoid dust formation and breathing dust/vapors.[7][10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.[7][10]

o Containment and Cleanup: Pick up and arrange disposal without creating dust. Use spark-
proof tools.[7][10] Keep in suitable, closed containers for disposal.[7]

Fire-Fighting and Disposal
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Table 6: Fire-Fighting and Disposal Procedures

Procedure Details

Use water spray, alcohol-resistant foam,

Suitable Extinguishing Media . o
dry chemical, or carbon dioxide.[7]

Thermal decomposition can lead to the release
Specific Hazards of nitrogen oxides (NOx), carbon monoxide
(C0O), and carbon dioxide (COz2).[6]

Wear a self-contained breathing apparatus for

Fire-Fighter Protection o
firefighting if necessary.[7][10]

| Disposal | The material can be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing. Do not contaminate water, foodstuffs, or sewer
systems.[10] Dispose of contents and container in accordance with local, regional, and national

regulations.[6] |

Safe Handling Workflow

The following diagram illustrates the lifecycle and safe handling workflow for Carbazole-d8

within a laboratory setting.
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Caption: Workflow for Safe Handling of Carbazole-d8 in a Lab Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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